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Compound of Interest

Compound Name: 3-Mercaptopropionic acid-d4

Cat. No.: B12314728

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for 3-
Mercaptopropionic acid-d4. It is intended as a technical guide and is not a substitute for a
formal Safety Data Sheet (SDS). While specific safety data for the deuterated form is limited,
the information presented here is based on the well-documented profile of its non-deuterated
analogue, 3-Mercaptopropionic acid. The isotopic substitution of deuterium for hydrogen is not
expected to significantly alter the chemical's primary hazardous properties. Users should
always consult the most current SDS provided by their supplier before handling this chemical
and adhere to all institutional and regulatory safety protocols.

Introduction to 3-Mercaptopropionic Acid-d4

3-Mercaptopropionic acid-d4 is a deuterated form of 3-Mercaptopropionic acid (3-MPA), an
organosulfur compound containing both a thiol and a carboxylic acid functional group.[1][2] This
bifunctionality makes it a versatile reagent in various scientific and industrial applications. In
pharmaceutical research and drug development, deuterated compounds are increasingly used
to investigate drug metabolism, pharmacokinetics, and to potentially enhance a drug's
metabolic stability.[3][4][5] The substitution of deuterium for hydrogen can slow the rate of
metabolic breakdown, potentially leading to a longer drug half-life and reduced dosing
frequency.[5][6]

The non-deuterated form, 3-MPA, is utilized as an intermediate in the synthesis of
pharmaceuticals and agrochemicals, as a capping agent for nanoparticles, a corrosion inhibitor,
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and as a chain transfer agent in polymer chemistry.[1][2][7] Given these applications, it is

crucial for laboratory personnel to be thoroughly familiar with the safety and handling

precautions for this class of compounds.

Hazard Identification and Classification

3-Mercaptopropionic acid is classified as a hazardous substance. The primary hazards are its

acute toxicity if swallowed, and its corrosive nature, causing severe skin burns and eye

damage.[8][9][10][11] It is also noted for its strong, unpleasant odor (stench).[8]

GHS Hazard Classification (based on 3-Mercaptopropionic Acid)

Hazard Class Category Hazard Statement
o H301: Toxic if swallowed.[8]
Acute Toxicity, Oral 3
[10]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.[8][10]
Serious Eye Damage/Eye 1 Causes serious eye damage.
Irritation [O1[11]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[9]
_ H290: May be corrosive to
Corrosive to Metals 1
metals.
Hazardous to the Aquatic ) o
2 H401: Toxic to aquatic life.

Environment, Acute Hazard

Physical and Chemical Properties

The following table summarizes key physical and chemical properties for 3-Mercaptopropionic

acid. These values are expected to be very similar for the d4 analogue.
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Property Value

Molecular Formula CsH2D402S

Appearance Colorless to pale yellow liquid.[7]

Odor Stench.[8]

Melting Point 15 - 18 °C (59 - 64 °F).[8]

Boiling Point 110 - 111 °C (230 - 232 °F) at 20 hPa (15
mmHg).[8]

Density 1.218 g/mL at 25 °C.

Solubility Soluble in water.[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 3-
Mercaptopropionic acid-d4.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:

Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum).[8]

+ Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
before use and disposed of properly after.[8]

o Skin and Body Protection: A lab coat, apron, or other protective clothing to prevent skin
contact.[8]

o Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.
If inhalation risk is high, a NIOSH-approved respirator with an appropriate cartridge should
be used.[8]

General Handling Workflow
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The following diagram outlines the standard workflow for safely handling 3-Mercaptopropionic
acid-d4 in a laboratory setting.

General Handling Workflow for 3-Mercaptopropionic Acid-d4

4 Preparation )

[Conduct Risk Assessment)

[Consult Safety Data Sheet (SDS)]

'

Don Appropriate PPE
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S J
Proceed to Handling
/ Handling )
v
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'
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Click to download full resolution via product page

Caption: Workflow for handling 3-Mercaptopropionic acid-d4.

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[8]

o Keep containers tightly closed to prevent leakage.[8]
» Store in a corrosive-resistant container.

» Store locked up.

¢ Incompatible Materials: Avoid contact with strong acids, bases, oxidizing agents, and
reducing agents.[8]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures

The following diagram outlines the initial first aid response to different types of exposure.
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First Aid Procedures for 3-Mercaptopropionic Acid-d4 Exposure

( Type of Exposure
LthaIallorD [Skln Comacg Gye ContacD Engesuon

Imm1 diate Action
\ 4 A J
Move to fresh air. Take off contaminated clothing immediately. Rinse with water for at least 15 minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Wash with plenty of soap and water. Remove contact lenses if present. Rinse mouth with water.

Medical Attention
( Seek Immediate Medical Attention w
(Call a POISON CENTER or doctor).
-L Show the SDS to the medical professional.

Click to download full resolution via product page

Caption: First aid response to exposure incidents.

Spill and Leak Procedures

In the event of a spill, the primary goals are to contain the spill, prevent it from entering drains,

and clean it up safely.
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Spill Response Protocol

[Evacuate Personnel to a Safe Area

[Ensure Adequate VentilatiorD

Wear Full PPE
(including respiratory protection)

'

Contain Spill
(Prevent entry into drains)

'

Absorb with Inert Material
(e.g., sand, vermiculite)

'

[Collect into a Suitable, Closed ContaineD

for Hazardous Waste Disposal

[Clean Spill Area Thoroughla

[Dispose of Waste According to Regulations)

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Toxicological Information

The toxicological data for 3-Mercaptopropionic acid is summarized below. It is highly toxic if

ingested.
Route of Exposure Toxicological Data
Oral (Acute) LD50 Rat: 96 mg/kg.
Inhalation Harmful if inhaled.
Skin Corrosion Causes severe skin burns.[8][10]
Eye Damage Causes serious eye damage.[9][11]

Not classified as a carcinogen by IARC or

Carcinogenicity ACGIH.[]

Experimental Protocols and Applications

While specific experimental protocols for 3-Mercaptopropionic acid-d4 are not widely
published, its use can be inferred from the applications of its non-deuterated counterpart and
the general use of deuterated compounds in research.

o Metabolic Studies: As a deuterated compound, it can be used as an internal standard in
mass spectrometry-based assays to track the metabolic fate of a parent drug or to quantify
metabolites.[3][4]

o Nanoparticle Functionalization: The thiol group has a strong affinity for gold and other noble
metal surfaces, making it useful for creating hydrophilic coatings on quantum dots and other
nanoparticles for biological applications.[12]

e Pharmaceutical Synthesis: It can serve as a deuterated building block in the synthesis of
novel drug candidates, where the deuterium may confer improved pharmacokinetic
properties.[13]

When using 3-Mercaptopropionic acid-d4 in any experimental setting, it is imperative to
incorporate the handling and safety precautions outlined in this guide into the experimental
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design and standard operating procedures. A thorough risk assessment should be performed
for each specific protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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